Cas no 80411-61-6 (4-Hexen-3-one,4-chloro-1-methoxy-)

• Product name: 4-Hexen-3-one,4-chloro-1-methoxy-
• CAS No: 80411-61-6
• MF: C₇H₁₁ClO₂
• MW: 162.614041566849
• CID: 707686

4-Hexen-3-one,4-chloro-1-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4-Hexen-3-one,4-chloro-1-methoxy-
• 4-Hexen-3-one, 4-chloro-1-methoxy-

• Inchi： 1S/C7H11ClO2/c1-3-6(8)7(9)4-5-10-2/h3H,4-5H2,1-2H3
• InChI Key： FNJIKOPUNIEGEO-UHFFFAOYSA-N
• SMILES： C(OC)CC(=O)C(Cl)=CC

Computed Properties

• Exact Mass: 162.045
• Monoisotopic Mass: 162.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26.3A^2